Cas no 2228462-31-3 (2-{5H-pyrrolo2,3-bpyrazin-7-yl}ethan-1-amine dihydrochloride)

• Product Name: 2-{5H-pyrrolo2,3-bpyrazin-7-yl}ethan-1-amine dihydrochloride
• CAS No: 2228462-31-3
• MF: C₈H₁₁ClN₄
• MW: 198.65273976326
• CID: 5902384
• PubChem ID: 137964722
• Update Time: 2025-10-29

2-{5H-pyrrolo2,3-bpyrazin-7-yl}ethan-1-amine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 5H-Pyrrolo[2,3-b]pyrazine-7-ethanamine, hydrochloride (1:2)
• 2-{5H-pyrrolo2,3-bpyrazin-7-yl}ethan-1-amine dihydrochloride
• 2-{5H-pyrrolo[2,3-b]pyrazin-7-yl}ethan-1-amine dihydrochloride
• 2-(5H-Pyrrolo[2,3-b]pyrazin-7-yl)ethanamine;dihydrochloride
• 2228462-31-3
• EN300-2007588

• Inchi： 1S/C8H10N4.ClH/c9-2-1-6-5-12-8-7(6)10-3-4-11-8;/h3-5H,1-2,9H2,(H,11,12);1H
• InChI Key： KVPDZAHLCSAGLI-UHFFFAOYSA-N
• SMILES： C(C1=CNC2=NC=CN=C12)CN.Cl

Computed Properties

• Exact Mass: 234.0439018g/mol
• Monoisotopic Mass: 234.0439018g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 150
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 67.6Ų

Additional information on 2-{5H-pyrrolo2,3-bpyrazin-7-yl}ethan-1-amine dihydrochloride

Comprehensive Overview of 2-{5H-pyrrolo[2,3-b]pyrazin-7-yl}ethan-1-amine dihydrochloride (CAS No. 2228462-31-3)

2-{5H-pyrrolo[2,3-b]pyrazin-7-yl}ethan-1-amine dihydrochloride (CAS No. 2228462-31-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique pyrrolopyrazine core structure, is increasingly studied for its potential applications in drug discovery and development. Researchers are particularly interested in its role as a small molecule inhibitor or modulator in targeting specific biological pathways, making it a subject of interest in oncology and neurology.

The molecular structure of 2-{5H-pyrrolo[2,3-b]pyrazin-7-yl}ethan-1-amine dihydrochloride features a fused heterocyclic system, which is pivotal for its bioactivity. The pyrrolopyrazine scaffold is known for its ability to interact with various enzymes and receptors, making it a valuable template for designing novel therapeutics. Recent studies have explored its potential in addressing drug-resistant cancers and neurodegenerative disorders, aligning with current trends in precision medicine and personalized healthcare.

In the context of drug development, this compound is often discussed alongside keywords like kinase inhibitors, GPCR targets, and high-throughput screening. These terms reflect the growing demand for innovative treatments in areas such as oncology and central nervous system (CNS) diseases. The dihydrochloride salt form enhances its solubility, a critical factor for bioavailability and formulation optimization—topics frequently searched by pharmaceutical professionals.

From a synthetic chemistry perspective, the preparation of 2-{5H-pyrrolo[2,3-b]pyrazin-7-yl}ethan-1-amine dihydrochloride involves multi-step organic transformations, including cyclization and amination reactions. Researchers often seek information on its synthetic routes, purification methods, and analytical characterization (e.g., HPLC, NMR). These details are crucial for ensuring reproducibility and scalability, which are key concerns in industrial and academic labs.

The compound’s relevance extends to computational chemistry and AI-driven drug design, where its molecular properties are modeled to predict interactions with biological targets. Searches for QSAR studies and molecular docking often include this compound, highlighting its role in modern cheminformatics. Additionally, its potential as a lead compound in fragment-based drug discovery is a hot topic in medicinal chemistry forums.

Safety and handling of 2-{5H-pyrrolo[2,3-b]pyrazin-7-yl}ethan-1-amine dihydrochloride are also frequently queried, with emphasis on MSDS documentation and storage conditions. While not classified as hazardous, proper lab practices are essential to maintain integrity during experiments. This aligns with broader industry trends toward sustainable chemistry and green synthesis.

In summary, 2-{5H-pyrrolo[2,3-b]pyrazin-7-yl}ethan-1-amine dihydrochloride (CAS No. 2228462-31-3) represents a promising candidate in pharmaceutical research, bridging gaps between chemical synthesis, biological evaluation, and therapeutic innovation. Its interdisciplinary applications ensure continued relevance in both academic and industrial settings.